Cas no 1934377-48-6 (methyl 2-amino-3,3-dimethylpentanoate)

• Product Name: methyl 2-amino-3,3-dimethylpentanoate
• CAS No: 1934377-48-6
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6154381
• PubChem ID: 131229521
• Update Time: 2025-06-23

methyl 2-amino-3,3-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3,3-dimethylpentanoate
• EN300-1817286
• 1934377-48-6
• SCHEMBL23460704

• Inchi： 1S/C8H17NO2/c1-5-8(2,3)6(9)7(10)11-4/h6H,5,9H2,1-4H3
• InChI Key： VNDRXAYNVNLZDP-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)(C)CC)N)=O

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-3,3-dimethylpentanoate

Methyl 2-Amino-3,3-Dimethylpentanoate (CAS No. 1934377-48-6): An Overview of Its Properties and Applications

Methyl 2-amino-3,3-dimethylpentanoate (CAS No. 1934377-48-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, biochemistry, and materials science. This compound is characterized by its amino and ester functional groups, which contribute to its reactivity and functional versatility.

The chemical formula of methyl 2-amino-3,3-dimethylpentanoate is C₈H₁₇NO₂, and it has a molecular weight of approximately 159.22 g/mol. The compound is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol and acetone. Its physical properties, including melting point, boiling point, and solubility, make it suitable for a wide range of chemical reactions and processes.

In the realm of pharmaceutical research, methyl 2-amino-3,3-dimethylpentanoate has shown promise as a potential intermediate in the synthesis of various drugs. The presence of the amino group allows for the formation of peptide bonds, which are essential in the development of peptides and proteins. Additionally, the ester group can be hydrolyzed to form carboxylic acids, which are important in many biological processes.

Recent studies have explored the use of methyl 2-amino-3,3-dimethylpentanoate in the synthesis of novel compounds with potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of derivatives from this compound that exhibited potent anti-inflammatory properties. These derivatives were found to be effective in reducing inflammation in both in vitro and in vivo models, suggesting their potential use in treating inflammatory diseases.

In the field of biochemistry, methyl 2-amino-3,3-dimethylpentanoate has been investigated for its role in metabolic pathways. The compound's amino group can participate in amino acid metabolism, while its ester group can be involved in lipid metabolism. Research has shown that this compound can be metabolized by various enzymes, including esterases and dehydrogenases, which are crucial for maintaining cellular homeostasis.

Beyond its applications in pharmaceuticals and biochemistry, methyl 2-amino-3,3-dimethylpentanoate has also found use in materials science. Its unique chemical structure makes it an attractive candidate for the development of new polymers and coatings. For example, a study published in Polymer Chemistry demonstrated that this compound can be polymerized to form highly stable and durable materials with excellent mechanical properties. These materials have potential applications in industries such as automotive, aerospace, and electronics.

The synthesis of methyl 2-amino-3,3-dimethylpentanoate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common methods include nucleophilic substitution reactions and condensation reactions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a large scale.

In conclusion, methyl 2-amino-3,3-dimethylpentanoate (CAS No. 1934377-48-6) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and functional groups make it an important intermediate in pharmaceutical research, biochemistry, and materials science. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.